Cas no 1090885-56-5 ((Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate)

• Product Name: (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• CAS No: 1090885-56-5
• MF: C₁₉H₂₆N₂O₅S
• MW: 394.485144138336
• CID: 6033713
• PubChem ID: 40495807
• Update Time: 2025-07-17

(Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26583522
• (cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• Z17348465
• [2-(cyclohexylamino)-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate
• 1090885-56-5
• (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

• Inchi： 1S/C19H26N2O5S/c1-15-7-9-16(10-8-15)11-12-27(24,25)20-13-19(23)26-14-18(22)21-17-5-3-2-4-6-17/h7-12,17,20H,2-6,13-14H2,1H3,(H,21,22)/b12-11+
• InChI Key： ONZZLMVZLRQMGS-VAWYXSNFSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCC(=O)OCC(NC1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 394.15624311g/mol
• Monoisotopic Mass: 394.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Additional information on (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

Recent Advances in the Study of (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS: 1090885-56-5)

The compound (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS: 1090885-56-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique sulfonamide and carbamate functionalities, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate, making it more accessible for further biological evaluation. The study highlighted the importance of the cyclohexylcarbamoyl moiety in stabilizing the compound under physiological conditions, which is critical for its in vivo efficacy.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against certain inflammatory mediators, particularly those involved in the NF-κB signaling pathway. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate significantly reduces the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as an anti-inflammatory agent. The study also noted that the compound's sulfonamide group plays a crucial role in its binding affinity to target proteins.

Further investigations into the pharmacokinetic properties of this compound have been conducted to assess its suitability for clinical development. A recent pharmacokinetic study published in European Journal of Pharmaceutical Sciences (2024) evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, which are promising attributes for a potential drug candidate. However, the study also identified areas for improvement, such as reducing hepatic first-pass metabolism to enhance systemic exposure.

In addition to its anti-inflammatory properties, emerging evidence suggests that this compound may have applications in oncology. A 2023 study in Cancer Research explored the effects of (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate on cancer cell lines and found that it induces apoptosis in certain types of solid tumors. The mechanism appears to involve the inhibition of key survival pathways, including PI3K/Akt and MAPK/ERK signaling. These findings open new avenues for the development of targeted cancer therapies based on this chemical scaffold.

Despite these promising results, challenges remain in the development of (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate as a therapeutic agent. Issues such as solubility, selectivity, and potential off-target effects need to be addressed through further structural optimization and extensive preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, (Cyclohexylcarbamoyl)methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS: 1090885-56-5) represents a promising candidate for drug development, with demonstrated anti-inflammatory and potential anticancer activities. Ongoing research aims to refine its pharmacological profile and explore its therapeutic potential in various disease models. The continued investigation of this compound underscores the importance of innovative chemical entities in addressing unmet medical needs.